Cas no 1207061-82-2 ((2E)-N-{4-2-oxo-2-(pyrrolidin-1-yl)ethylphenyl}-3-phenylprop-2-enamide)

• Product Name: (2E)-N-{4-2-oxo-2-(pyrrolidin-1-yl)ethylphenyl}-3-phenylprop-2-enamide
• CAS No: 1207061-82-2
• MF: C₂₁H₂₂N₂O₂
• MW: 334.411585330963
• CID: 5901476
• PubChem ID: 45504757
• Update Time: 2025-06-13

(2E)-N-{4-2-oxo-2-(pyrrolidin-1-yl)ethylphenyl}-3-phenylprop-2-enamide Chemical and Physical Properties

Names and Identifiers

• (2E)-N-{4-2-oxo-2-(pyrrolidin-1-yl)ethylphenyl}-3-phenylprop-2-enamide
• (2E)-N-{4-[2-oxo-2-(pyrrolidin-1-yl)ethyl]phenyl}-3-phenylprop-2-enamide
• 1207061-82-2
• VU0523114-1
• F5834-1892
• (E)-N-[4-(2-oxo-2-pyrrolidin-1-ylethyl)phenyl]-3-phenylprop-2-enamide
• AKOS024521575
• N-(4-(2-oxo-2-(pyrrolidin-1-yl)ethyl)phenyl)cinnamamide

• Inchi： 1S/C21H22N2O2/c24-20(13-10-17-6-2-1-3-7-17)22-19-11-8-18(9-12-19)16-21(25)23-14-4-5-15-23/h1-3,6-13H,4-5,14-16H2,(H,22,24)/b13-10+
• InChI Key： MMZMXSRNLYLRRK-JLHYYAGUSA-N
• SMILES： O=C(CC1C=CC(=CC=1)NC(/C=C/C1C=CC=CC=1)=O)N1CCCC1

Computed Properties

• Exact Mass: 334.168127949g/mol
• Monoisotopic Mass: 334.168127949g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 468
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 49.4Ų

Additional information on (2E)-N-{4-2-oxo-2-(pyrrolidin-1-yl)ethylphenyl}-3-phenylprop-2-enamide

Research Brief on (2E)-N-{4-[2-oxo-2-(pyrrolidin-1-yl)ethyl]phenyl}-3-phenylprop-2-enamide (CAS: 1207061-82-2)

The compound (2E)-N-{4-[2-oxo-2-(pyrrolidin-1-yl)ethyl]phenyl}-3-phenylprop-2-enamide (CAS: 1207061-82-2) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, mechanism of action, and pharmacological properties.

Recent studies have highlighted the role of (2E)-N-{4-[2-oxo-2-(pyrrolidin-1-yl)ethyl]phenyl}-3-phenylprop-2-enamide as a modulator of key signaling pathways involved in inflammation and cancer. The compound's unique structural features, including the α,β-unsaturated carbonyl moiety and the pyrrolidinyl group, contribute to its bioactivity. Researchers have employed advanced synthetic strategies to optimize its yield and purity, with recent publications reporting improved synthetic routes that enhance scalability and reproducibility.

In vitro and in vivo studies have demonstrated the compound's efficacy in inhibiting specific protein kinases and transcription factors, such as NF-κB and STAT3, which are critical in the pathogenesis of various diseases. For instance, a 2023 study published in the Journal of Medicinal Chemistry revealed that the compound exhibits potent anti-inflammatory effects in murine models of colitis, with a significant reduction in pro-inflammatory cytokine levels. These findings suggest its potential as a lead compound for developing novel anti-inflammatory agents.

Further investigations into the pharmacokinetic profile of (2E)-N-{4-[2-oxo-2-(pyrrolidin-1-yl)ethyl]phenyl}-3-phenylprop-2-enamide have revealed promising oral bioavailability and metabolic stability. However, challenges such as off-target effects and dose-dependent toxicity remain to be addressed. Ongoing research aims to refine the compound's selectivity and safety profile through structural modifications and formulation optimization.

In conclusion, (2E)-N-{4-[2-oxo-2-(pyrrolidin-1-yl)ethyl]phenyl}-3-phenylprop-2-enamide represents a promising candidate for therapeutic development, with its multifaceted bioactivity and manageable pharmacokinetics. Future studies should focus on elucidating its precise molecular targets and exploring its potential in combination therapies. This brief underscores the importance of continued research to unlock the full therapeutic potential of this compound.